Cas no 2680866-34-4 (tert-butyl N-{4-chloropyrrolo2,1-f1,2,4triazin-2-yl}carbamate)

• Product Name: tert-butyl N-{4-chloropyrrolo2,1-f1,2,4triazin-2-yl}carbamate
• CAS No: 2680866-34-4
• MF: C₁₁H₁₃ClN₄O₂
• MW: 268.69952082634
• CID: 5651695
• PubChem ID: 165911739
• Update Time: 2025-09-27

tert-butyl N-{4-chloropyrrolo2,1-f1,2,4triazin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-chloropyrrolo[2,1-f][1,2,4]triazin-2-yl}carbamate
• 2680866-34-4
• EN300-28282923
• tert-butyl N-{4-chloropyrrolo2,1-f1,2,4triazin-2-yl}carbamate

• Inchi： 1S/C11H13ClN4O2/c1-11(2,3)18-10(17)14-9-13-8(12)7-5-4-6-16(7)15-9/h4-6H,1-3H3,(H,14,15,17)
• InChI Key： MMGUAYQIYAGYLA-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=CN2N=C(N=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 268.0727034g/mol
• Monoisotopic Mass: 268.0727034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.5Ų

Additional information on tert-butyl N-{4-chloropyrrolo2,1-f1,2,4triazin-2-yl}carbamate

tert-butyl N-{4-chloropyrrolo[2,1-f][1,2,4]triazin-2-yl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{4-chloropyrrolo[2,1-f][1,2,4]triazin-2-yl}carbamate, identified by the CAS number 2680866-34-4, has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyrrolo[1,2-a]pyrimidine and exhibits unique structural and functional properties that make it a promising candidate for various applications. Recent studies have highlighted its potential in drug discovery and advanced material synthesis.

The synthesis of tert-butyl N-{4-chloropyrrolo[2,1-f][1,2,4]triazin-2-yl}carbamate involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. The compound's structure is characterized by a pyrrolo-triazine core with a tert-butyl group attached via a carbamate linkage. This structural arrangement imparts stability and enhances its solubility in organic solvents.

One of the most notable features of this compound is its ability to act as a precursor in the synthesis of bioactive molecules. Recent findings suggest that it can be used to develop novel antiviral agents with high efficacy. The presence of the chloro group at the 4-position of the pyrrolo-triazine ring contributes to its pharmacokinetic properties, making it a valuable intermediate in drug design.

In addition to its pharmaceutical applications, tert-butyl N-{4-chloropyrrolo[2,1-f][1,2,4]triazin-2-yl}carbamate has shown promise in the field of optoelectronics. Its electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and other advanced display technologies. Studies have demonstrated that incorporating this compound into OLED structures can improve device efficiency and longevity.

The compound's stability under thermal and photochemical conditions has also been extensively studied. Research indicates that it exhibits excellent resistance to degradation under ambient conditions, which is crucial for its application in long-lasting materials. Furthermore, its ability to form stable complexes with metal ions has opened new avenues for catalytic applications.

In terms of environmental impact, recent assessments have shown that tert-butyl N-{4-chloropyrrolo[2,1-f][1,2,4]triazin-2-yl}carbamate has a low toxicity profile compared to similar compounds. This makes it an eco-friendly choice for use in industrial processes and consumer products.

The development of efficient analytical methods for the characterization of this compound has been another area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These advancements have facilitated its widespread use in both academic and industrial settings.

In conclusion, tert-butyl N-{4-chloropyrrolo[2,1-f][1,2,4]triazin-2-yl}carbamate represents a versatile building block with diverse applications across multiple disciplines. Its unique chemical properties and compatibility with various synthetic strategies position it as a key compound in modern chemical research. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing science and technology is expected to grow significantly.